Cas no 1935398-34-7 (methyl 3,3-difluoro-2,2-dimethylbutanoate)

• Product Name: methyl 3,3-difluoro-2,2-dimethylbutanoate
• CAS No: 1935398-34-7
• MF: C₇H₁₂F₂O₂
• MW: 166.165789604187
• CID: 5246836
• Update Time: 2025-10-28

methyl 3,3-difluoro-2,2-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3,3-difluoro-2,2-dimethyl-, methyl ester
• methyl 3,3-difluoro-2,2-dimethylbutanoate

• Inchi： 1S/C7H12F2O2/c1-6(2,5(10)11-4)7(3,8)9/h1-4H3
• InChI Key： DFAZASWBERMXNN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C)(C)C(F)(F)C

Additional information on methyl 3,3-difluoro-2,2-dimethylbutanoate

Comprehensive Overview of Methyl 3,3-Difluoro-2,2-dimethylbutanoate (CAS No. 1935398-34-7): Properties, Applications, and Industry Trends

The chemical compound methyl 3,3-difluoro-2,2-dimethylbutanoate (CAS No. 1935398-34-7) is a fluorinated ester with significant relevance in modern organic synthesis and pharmaceutical research. Characterized by its unique difluoro and dimethyl substituents, this ester exhibits remarkable stability and reactivity, making it a valuable intermediate in the production of agrochemicals, fragrances, and specialty materials. Its molecular structure, featuring a butanoate backbone, allows for versatile applications in asymmetric synthesis and catalysis, aligning with the growing demand for sustainable and efficient chemical processes.

In recent years, the interest in fluorinated compounds like methyl 3,3-difluoro-2,2-dimethylbutanoate has surged due to their enhanced bioavailability and metabolic stability. Researchers and manufacturers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation. The compound's CAS No. 1935398-34-7 is frequently searched in academic databases and patent filings, reflecting its prominence in cutting-edge chemical innovation. Additionally, its role in green chemistry initiatives—where reducing environmental impact is paramount—has garnered attention, as fluorinated esters often enable milder reaction conditions and higher yields.

From a technical perspective, methyl 3,3-difluoro-2,2-dimethylbutanoate is synthesized through esterification or fluorination protocols, with stringent control over purity and stereochemistry. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its structural integrity. Industry professionals often inquire about its solubility in organic solvents, thermal stability, and compatibility with common reagents—key factors for scaling up production. The compound's boiling point and vapor pressure data are also essential for safe handling and storage, though it is not classified as hazardous under standard regulations.

The commercial demand for CAS No. 1935398-34-7 is driven by its utility in fine chemical manufacturing and material science. For instance, it serves as a precursor for liquid crystals and polymeric coatings, where fluorination enhances durability and performance. In the fragrance industry, its ester moiety contributes to volatile organic compounds (VOCs) with distinct olfactory profiles. Furthermore, the rise of bio-based chemicals has prompted investigations into renewable feedstocks for synthesizing this compound, addressing both economic and ecological concerns.

Emerging trends in AI-driven drug design and computational chemistry have further spotlighted methyl 3,3-difluoro-2,2-dimethylbutanoate. Machine learning models now predict its reactivity patterns, accelerating discovery workflows. Meanwhile, regulatory agencies emphasize REACH compliance and lifecycle assessment for such chemicals, ensuring their safe integration into global supply chains. As industries pivot toward carbon-neutral practices, the compound's potential in CO2 utilization and energy storage applications is under exploration, highlighting its multidisciplinary appeal.

In conclusion, methyl 3,3-difluoro-2,2-dimethylbutanoate (CAS No. 1935398-34-7) exemplifies the intersection of innovation and practicality in contemporary chemistry. Its adaptability across sectors—from pharmaceuticals to advanced materials—underscores its enduring value. For researchers and enterprises alike, staying abreast of its synthetic methodologies, market trends, and sustainability implications is crucial for leveraging its full potential in a rapidly evolving scientific landscape.